(5Z,8E,10E,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid

Specification

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• IUPAC Name: (5Z,8E,10E,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7-,11-8+,13-10-,17-14+
• Standard InChI Key: ZIOZYRSDNLNNNJ-UHYWTIKHSA-N
• Isomeric SMILES: CCCCC/C=C\CC(/C=C/C=C/C/C=C\CCCC(=O)O)OO
• Canonical SMILES: CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)OO

Introduction

Structural and Chemical Properties

Molecular Architecture

(5Z,8E,10E,14Z)-12-Hydroperoxyicosa-5,8,10,14-tetraenoic acid features a 20-carbon chain with four double bonds at positions 5 (Z), 8 (E), 10 (E), and 14 (Z), along with a hydroperoxy (-OOH) group at carbon 12. This configuration confers distinct reactivity compared to related eicosanoids like hydroxyeicosatetraenoic acids (HETEs) or leukotrienes.

Key Structural Data

Property	Value
Molecular Formula	C₂₀H₃₂O₄
Molecular Weight	336.5 g/mol
IUPAC Name	(5Z,8E,10E,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
Canonical SMILES	CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)OO
PubChem CID	156593918

The hydroperoxy group at C12 enhances its oxidative potential, enabling participation in redox signaling and enzymatic conversions.

Stereochemical Considerations

The spatial arrangement of double bonds and the hydroperoxy group dictates biological activity. For instance, the (12R) and (12S) stereoisomers exhibit differing potencies in calcium mobilization assays, with the (12S) form showing marginally higher activity in neutrophil studies.

Biosynthesis and Metabolic Pathways

Enzymatic Production

This compound is synthesized via the 12-lipoxygenase (12-LOX) pathway, which oxygenates arachidonic acid at position 12. Dietary omega-6 fatty acids, abundant in meats and eggs, serve as precursors.

Key Enzymatic Steps:

• Arachidonic Acid Release: Phospholipase A2 liberates arachidonic acid from membrane phospholipids.

• 12-LOX Oxygenation: 12-LOX catalyzes the insertion of molecular oxygen at C12, forming the hydroperoxy intermediate.

• Reduction to HETE: Glutathione peroxidases may reduce the hydroperoxy group to a hydroxyl group, yielding 12-HETE.

Non-Enzymatic Degradation

The hydroperoxy group’s instability leads to spontaneous or enzymatic conversion into secondary metabolites like hepoxilins. For example, neutrophil-derived enzymes transform 12-hydroperoxyeicosatetraenoic acid (12-HPETE) into hepoxilin A3, an epoxy alcohol involved in calcium signaling.

Biological Activities and Mechanisms

Calcium Signaling Modulation

In human neutrophils, 12-HPETE induces intracellular calcium release at thresholds as low as 10 ng/mL, though 12-HETE (its reduced form) is more potent, activating responses at 5 ng/mL. This calcium flux primes neutrophils for chemotaxis and enhances responsiveness to secondary stimuli like formyl peptides.

Comparative Bioactivity

Compound	Threshold Concentration	Primary Effect
12-HPETE	10 ng/mL	Moderate Ca²⁺ release
12-HETE	5 ng/mL	Potent Ca²⁺ release
Hepoxilin A3	20 ng/mL	Sustained Ca²⁺ mobilization

Inflammatory Regulation

The hydroperoxy group enables interactions with peroxisome proliferator-activated receptors (PPARs) and NF-κB pathways, modulating cytokine production and leukocyte adhesion. In murine models, 12-HPETE derivatives exacerbate airway inflammation, suggesting a role in asthma pathogenesis.

Research Applications

Mechanistic Studies

Researchers utilize this compound to dissect lipid-mediated signaling cascades. For instance, its application in neutrophil models has clarified how lipid metabolites amplify innate immune responses through calcium-dependent pathways.

Pharmacological Targeting

Inhibitors of 12-LOX, such as baicalein, block 12-HPETE synthesis and attenuate inflammation in preclinical models. Conversely, stabilizing 12-HPETE analogs could potentiate immune responses in immunocompromised patients.

Comparison with Related Eicosanoids

12-HETE vs. 12-HPETE

While both metabolites derive from arachidonic acid, 12-HPETE’s hydroperoxy group confers greater oxidative capacity, whereas 12-HETE’s hydroxyl group enhances receptor binding affinity. This dichotomy explains their divergent roles in inflammation resolution versus initiation.

Hepoxilin Derivatives

Hepoxilins, formed from 12-HPETE degradation, exhibit longer-lasting effects on calcium signaling but lower potency. Structural analyses reveal that their epoxy alcohol groups facilitate membrane penetration, enabling paracrine signaling.